1,3-Dielaidin-d5
Description
1,3-Dielaidin-d5 is a deuterated isotopologue of 1,3-Dielaidin, a symmetrical cationic triglyceride. Its molecular formula is C₃₉H₆₇D₅O₅, with a molecular weight of 626.02 g/mol . The compound is synthesized by replacing five hydrogen atoms with deuterium at specific positions, enhancing its utility in isotopic labeling studies. It is classified under biochemicals and is highly purified for research applications, particularly in gene transfer. The deuterated form allows researchers to track metabolic pathways, stability, and distribution of cationic triglycerides in biological systems using techniques like mass spectrometry (MS) .
Properties
Molecular Formula |
C₃₉H₆₇D₅O₅ |
|---|---|
Molecular Weight |
626.02 |
Synonyms |
(9E,9’E)-9-Octadecenoic Acid 2-Hydroxy-1,3-propanediyl Ester-d5; (E,E)-9-Octadecenoic Acid 2-Hydroxy-1,3-propanediyl Ester-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Physicochemical Comparison of 1,3-Dielaidin-d5 and 1,3-Dielaidin
| Parameter | 1,3-Dielaidin-d5 | 1,3-Dielaidin |
|---|---|---|
| CAS Number | Not provided | 98168-52-6 |
| Molecular Formula | C₃₉H₆₇D₅O₅ | C₃₉H₇₂O₅ |
| Molecular Weight | 626.02 g/mol | 620.99 g/mol |
| Purity Grade | Highly Purified | Highly Purified |
| Key Application | Isotopic tracing | Gene transfer |
Table 2: Market Availability
| Compound | Pack Sizes | Supplier |
|---|---|---|
| 1,3-Dielaidin-d5 | 2.5 mg, 5 mg | US Biological Life Sciences |
| 1,3-Dielaidin | 5 mg, 10 mg | US Biological Life Sciences |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
